Cas no 78679-16-0 (1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one)

• Product Name: 1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one
• CAS No: 78679-16-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1792982
• PubChem ID: 3061121
• Update Time: 2025-04-21

1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,4,5-trimethyl-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one
• 2H-1,5-benzodiazepin-2-one, 1,3,4,5-tetrahydro-1,4,5-trimethyl-
• 1,2,5-trimethyl-2,3-dihydro-1,5-benzodiazepin-4-one
• STK676304
• DTXSID80999943
• BRN 5541166
• CHEMBL4556179
• 1,3,4,5-Tetrahydro-1,4,5-trimethyl-2H-1,5-benzodiazepin-2-one
• 1,4,5-TRIMETHYL-2,3,4,5-TETRAHYDRO-1H-1,5-BENZODIAZEPIN-2-ONE
• 78679-16-0
• AKOS005594214

• Inchi： 1S/C12H16N2O/c1-9-8-12(15)14(3)11-7-5-4-6-10(11)13(9)2/h4-7,9H,8H2,1-3H3
• InChI Key： XFVPEPYIFNNMHP-UHFFFAOYSA-N
• SMILES： O=C1CC(C)N(C)C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.6Ų